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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the selection of solvents and
additives for the formulation of ITIC-4F based inks for use in high-performance organic solar
cells (OSCs). Detailed experimental protocols and data are presented to enable researchers to
optimize device fabrication and performance.

Introduction to ITIC-4F

ITIC-4F, a derivative of the non-fullerene acceptor ITIC, is a prominent small molecule acceptor
used in organic photovoltaics.[1] Its fluorinated end-groups lead to a down-shifted
HOMO/LUMO energy level compared to ITIC, which facilitates improved charge transport and
can lead to higher power conversion efficiencies (PCE).[2] When blended with suitable polymer
donors, such as PBDB-T-SF, ITIC-4F has demonstrated the potential to achieve PCEs
exceeding 13%.[2][3] The performance of ITIC-4F based devices is highly dependent on the
morphology of the bulk heterojunction (BHJ) active layer, which is critically influenced by the
choice of processing solvent and the use of solvent additives.

Solvent and Additive Selection

The selection of an appropriate solvent system is crucial for controlling the nanoscale
morphology of the donor:acceptor blend, which in turn dictates device performance. The
solvent's boiling point, solubility of the donor and acceptor materials, and its ability to promote
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favorable molecular aggregation are key factors to consider. Additives are often employed in
small quantities to further fine-tune the film morphology.

Solvent Selection

Commonly used solvents for ITIC-4F blends include chlorinated aromatic hydrocarbons such
as chlorobenzene (CB), chloroform (CF), and dichlorobenzene (DCB). The choice of solvent
can significantly impact the resulting film morphology and device performance. For the related
PBDB-T:ITIC system, studies have shown that different solvents lead to variations in film
crystallinity and phase separation, directly affecting the photovoltaic parameters.

Additive Selection

Solvent additives are high-boiling point liquids added in small volumes (typically 0.5-3% v/v) to
the host solvent. They can influence the drying dynamics of the film, promoting molecular self-
organization and leading to a more optimal BHJ morphology. Common additives for ITIC-4F
based systems include 1,8-diiodooctane (DIO) and 1-chloronaphthalene (CN).

1,8-Diiodooctane (DIO): DIO is a widely used additive that has been shown to improve the
performance of ITIC-4F based devices by promoting the formation of a more crystalline and
phase-separated morphology. This enhanced morphology facilitates efficient exciton
dissociation and charge transport.

1-Chloronaphthalene (CN): CN is another effective additive that can be used to optimize the
active layer morphology. It has a high boiling point and can help to induce a more ordered
molecular packing.

Data Presentation

The following tables summarize the performance of organic solar cells based on the PBDB-T-
SFITIC-4F active layer, highlighting the impact of different solvents and additive
concentrations.

Table 1: Effect of 1,8-Diiodooctane (DIO) Additive Concentration on PBDB-T-SF:ITIC-4F Solar
Cell Performance (Solvent: Chlorobenzene)
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DIO Conc. Jsc
Voc (V) FF (%) PCE (%) Source
(vol%) (mA/cm2)
0 0.88 17.5 64.1 9.87 [2]
1 0.89 19.5 70.3 12.2 [2]

Table 2: Performance of PBDB-T:ITIC Solar Cells with Different Processing Solvents

Jsc
Solvent Voc (V) FF (%) PCE (%) Source
(mA/cm2)
Chloroform
0.92 16.1 68 10.1 [4]
(CF)
Chlorobenze
0.91 17.2 71 111 [4]
ne (CB)
Dichlorobenz
0.90 16.8 70 10.6 [4]

ene (DCB)

Experimental Protocols

This section provides detailed protocols for the fabrication of ITIC-4F based organic solar cells

using spin coating.

Materials and Reagents

e Substrates: Patterned Indium Tin Oxide (ITO) coated glass

» Electron Transport Layer (ETL): Zinc Oxide (ZnO) nanoparticle solution

o Active Layer:
o Donor: PBDB-T-SF
o Acceptor: ITIC-4F

o Solvent: Chlorobenzene (CB)
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o Additive: 1,8-Diiodooctane (DIO)

e Hole Transport Layer (HTL): Molybdenum(VI) oxide (MoO3)
o Top Electrode: Aluminum (Al)

¢ Cleaning Solvents: Deionized water, isopropanol, acetone

Device Fabrication Protocol (Inverted Architecture)

e Substrate Cleaning:

o Sequentially sonicate ITO substrates in deionized water with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and then treat with UV-ozone for 15 minutes.
o Electron Transport Layer (ETL) Deposition:

o Spin-coat a thin layer of ZnO nanoparticle solution onto the cleaned ITO substrates at
4000 rpm for 30 seconds.

o Anneal the ZnO-coated substrates at 200°C for 15 minutes in air.
e Active Layer Ink Preparation:

o Dissolve PBDB-T-SF and ITIC-4F in a 1.1 weight ratio in chlorobenzene to a total
concentration of 20 mg/mL.

o Add the desired volume percentage of DIO (e.g., 1% v/v) to the solution.
o Stir the solution overnight at 50°C in a nitrogen-filled glovebox.

» Active Layer Deposition:
o Filter the active layer solution through a 0.45 um PTFE filter.

o Spin-coat the active layer solution onto the ZnO layer at 2000 rpm for 40 seconds in a
nitrogen-filled glovebox.[5]
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o Anneal the active layer at 160°C for 10 minutes.[5]

e Hole Transport Layer (HTL) and Electrode Deposition:
o Thermally evaporate a 10 nm layer of MoO3 onto the active layer.

o Thermally evaporate a 100 nm layer of Aluminum (Al) as the top electrode. The deposition
is performed under high vacuum (< 5 x 10-5 Pa).[6]

Device Characterization

e The current density-voltage (J-V) characteristics of the fabricated devices are measured
under simulated AM 1.5G solar illumination (100 mW/cm2).

e The external quantum efficiency (EQE) is measured to determine the photon-to-electron
conversion efficiency at different wavelengths.

Visualizations

The following diagrams illustrate key workflows and relationships in the processing of ITIC-4F
based inks.
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Experimental workflow for ITIC-4F solar cell fabrication.
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Relationship between processing, morphology, and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ITIC-4F Ink
Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028472#solvent-and-additive-selection-for-itic-4f-
inks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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